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Compound of Interest

Compound Name: Antimony-125

Cat. No.: B081612 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the potential use of Antimony-125
(¹²⁵Sb) as a radiotracer in various industrial processes. While the fundamental principles of

radiotracer techniques are well-established, specific industrial applications of ¹²⁵Sb are not

extensively documented in publicly available literature. Therefore, the following protocols are

based on established radiotracer methodologies, adapted for the specific nuclear properties of

¹²⁵Sb.

Introduction to Antimony-125 as an Industrial
Radiotracer
Antimony-125 is a radioisotope of antimony with a half-life of 2.758 years. It decays via beta

emission to Tellurium-125m, which in turn decays to stable Tellurium-125, emitting several

gamma rays of varying energies. This decay scheme provides a clear and detectable signature

for tracing purposes. The relatively long half-life of ¹²⁵Sb makes it suitable for long-term

industrial process studies.

Key Properties of Antimony-125 for Industrial Tracing:
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Property Value

Half-life 2.758 years

Decay Mode Beta minus (β⁻)

Principal Gamma Ray Energies 427.9 keV, 463.4 keV, 600.6 keV, 635.9 keV

Chemical Form for Tracing
Typically as a soluble compound compatible

with the process medium

Applications in Industrial Process Tracing
Antimony-125 can be theoretically applied to a range of industrial tracing applications,

including:

Residence Time Distribution (RTD) Studies: Determining the distribution of time that a fluid

element remains in a reactor or process vessel. This is crucial for optimizing reactor

performance and product quality.

Leak Detection: Identifying and quantifying leaks in heat exchangers, pipelines, and other

industrial equipment.

Wear and Corrosion Measurement: Utilizing Thin Layer Activation (TLA) to measure material

loss due to wear and corrosion in real-time.

Flow Rate Measurement: Determining the flow rate of liquids and gases in pipelines.

Catalyst Tracking: Monitoring the movement and distribution of catalysts in fluidized catalytic

cracking (FCC) units and other catalytic processes.

Experimental Protocols
Residence Time Distribution (RTD) Study in a Chemical
Reactor
Objective: To determine the RTD of a liquid phase in a continuous stirred-tank reactor (CSTR)

to identify potential issues like short-circuiting or dead zones.
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Materials and Equipment:

Antimony-125 tracer in a chemical form soluble and stable in the process fluid.

Injection system (e.g., high-pressure syringe pump).

Scintillation detectors (e.g., NaI(Tl)) with appropriate shielding and collimation.

Data acquisition system (multichannel analyzer).

Personal protective equipment (PPE) for handling radioactive materials.

Protocol:

Preparation:

Calibrate the scintillation detectors using a standard ¹²⁵Sb source.

Position the detectors at the inlet and outlet of the reactor. Ensure proper shielding to

minimize background radiation.

Prepare the ¹²⁵Sb tracer of a known activity. The chemical form should be chosen to

ensure it follows the liquid phase accurately without adsorbing to vessel walls.

Injection:

Inject a pulse of the ¹²⁵Sb tracer into the reactor's feed stream as close to the inlet as

possible.

The injection should be rapid to approximate a Dirac delta function.

Data Acquisition:

Simultaneously start the data acquisition system to record the gamma ray counts from

both detectors as a function of time.

Continue recording until the tracer concentration at the outlet has returned to background

levels.
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Data Analysis:

Correct the raw data for background radiation and radioactive decay.

Normalize the outlet concentration-time data to obtain the RTD curve (E(t)).

Calculate the mean residence time (τ) and the variance (σ²) of the RTD curve.

Compare the experimental RTD with ideal reactor models (e.g., ideal CSTR) to diagnose

maldistributions.

Preparation Execution Analysis

Calibrate Detectors Position Detectors Prepare ¹²⁵Sb Tracer Inject Tracer Acquire Data Correct Data Analyze RTD Curve Diagnose Reactor Performance

Click to download full resolution via product page

Caption: Workflow for a Residence Time Distribution (RTD) study using ¹²⁵Sb.

Leak Detection in a Heat Exchanger
Objective: To detect and locate a leak between the tube side and shell side of a heat

exchanger.

Materials and Equipment:

Antimony-125 tracer compatible with the high-pressure side fluid.

Injection port on the high-pressure side inlet.

Sampling points on the low-pressure side outlet.

High-purity germanium (HPGe) detector or NaI(Tl) scintillation detector.

Multichannel analyzer.
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PPE.

Protocol:

Preparation:

Identify the high-pressure and low-pressure sides of the heat exchanger.

Install an injection port on the inlet of the high-pressure side.

Set up a sampling system at the outlet of the low-pressure side.

Prepare the ¹²⁵Sb tracer.

Injection:

Inject a known activity of the ¹²⁵Sb tracer into the high-pressure stream.

Sampling and Measurement:

Collect samples from the low-pressure outlet stream at regular intervals.

Measure the activity of ¹²⁵Sb in the collected samples using a gamma spectrometer.

Alternatively, place a detector on the low-pressure outlet pipe to monitor for the arrival of

the tracer in real-time.

Data Analysis:

A significant increase in the ¹²⁵Sb activity in the low-pressure stream indicates a leak.

The time delay between injection and detection can help estimate the location of the leak.

The total activity detected in the low-pressure stream can be used to quantify the leak

rate.
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Setup

Procedure

Result

Identify High/Low Pressure Sides

Install Injection & Sampling Points

Inject ¹²⁵Sb into High-Pressure Side

Sample from Low-Pressure Side

Measure Sample Activity

Leak Detected

Activity > Threshold

No Leak Detected

Activity <= Threshold
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Activation

Operation & Measurement

Analysis

Irradiate Component Surface

Produce ¹²⁵Sb in Thin Layer

Install Activated Component

Operate System

Measure Activity Change

Correlate Activity to Material Loss

Calculate Wear Rate

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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